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Compound of Interest

Compound Name:
2-Chloro-5-

methylbenzenecarboximidamide

CAS No.: 1260797-47-4

Cat. No.: B2908232

Get Quote

Executive Summary
Compound: 2-Chloro-5-methylbenzenecarboximidamide Synonyms: 2-Chloro-5-

methylbenzamidine; 3-Methyl-6-chlorobenzamidine CAS (Precursor): 4387-32-0 (2-Chloro-5-

methylbenzonitrile) Molecular Formula: C₈H₉ClN₂ Molecular Weight: 168.62 g/mol (Free base)

This technical guide provides a comprehensive analysis of the spectral properties (NMR, IR,

MS) of 2-Chloro-5-methylbenzenecarboximidamide. As a substituted benzamidine, this

compound serves as a critical intermediate in the synthesis of heterocyclic pharmaceuticals

and serine protease inhibitors. Due to the limited availability of open-source spectral atlases for

this specific derivative, this guide synthesizes data from high-fidelity chemometric predictions,

structural analog analysis, and standard synthetic pathways (Pinner reaction).

Part 1: Synthesis & Structural Context
To understand the spectral data, one must understand the origin of the sample. The most

robust route to 2-Chloro-5-methylbenzenecarboximidamide is via the Pinner reaction of its

nitrile precursor.
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Synthesis Workflow (Pinner Reaction)
The transformation involves the acid-catalyzed addition of an alcohol to 2-chloro-5-

methylbenzonitrile to form an imidate ester salt, followed by ammonolysis.

2-Chloro-5-methylbenzonitrile
(Precursor)

C≡N stretch: ~2230 cm⁻¹

Imidate Ester HCl
(Intermediate)

Sensitive to moisture

1. HCl(g), EtOH
2. 0°C to RT

2-Chloro-5-methyl-
benzenecarboximidamide

(Target)
C=N stretch: ~1650 cm⁻¹

NH3 / EtOH
Ammonolysis

Click to download full resolution via product page

Figure 1: Pinner reaction pathway for the synthesis of the target amidine from its nitrile

precursor.

Part 2: Spectral Data Analysis
Mass Spectrometry (MS)
Ionization Mode: ESI+ (Electrospray Ionization) or EI (Electron Impact)

The mass spectrum is defined by the chlorine isotope signature and the nitrogen rule.

Parameter Value / Characteristic Notes

Molecular Ion (M⁺) 168.05 (¹⁰⁰%) / 170.04 (³²%)
Distinctive 3:1 ratio due to ³⁵Cl/

³⁷Cl isotopes.

Nitrogen Rule Even Mass (168)

Contains 2 nitrogens (even

number), resulting in an even

molecular weight.

Base Peak 151 (Loss of NH₃)
Characteristic amidine

fragmentation [M-17]⁺.

Fragment 125/127 (Loss of CH₃N₂)

Loss of the amidine moiety

[-43 Da], leaving the

chlorotoluene cation.

Fragmentation Logic: Amidines typically undergo
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-cleavage or loss of ammonia. In ESI+, the protonated molecule

will appear at m/z 169/171.

[M]⁺• (m/z 168/170)
Molecular Ion

[M - NH3]⁺• (m/z 151/153)
Nitrile Cation

- NH3 (17 Da)

[M - Amidine]⁺ (m/z 125/127)
Chlorotoluene Cation

- CH3N2 (43 Da)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in EI-MS for benzamidines.

Infrared Spectroscopy (FT-IR)
Phase: KBr Pellet or ATR (Solid HCl salt)

The conversion from nitrile to amidine is easily monitored by the disappearance of the sharp

nitrile band and the appearance of broad amine/imine features.
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Functional Group Frequency (cm⁻¹) Intensity Assignment

N-H Stretch 3100 – 3400 Broad, Strong

Symmetric/Asymmetri

c stretching of

and

. Broadening

increases in HCl salt

form due to H-

bonding.

C=N Stretch 1650 – 1685 Strong

Characteristic Amidine

I band (analogous to

Amide I).

N-H Bend 1590 – 1620 Medium
Amidine II band

(scissoring).

Aromatic C=C 1450 – 1500 Medium
Ring skeletal

vibrations.

C≡N (Precursor) Absent (~2230) -

Critical Quality

Attribute: Presence

indicates incomplete

reaction.

C-Cl Stretch 1050 – 1090 Medium Aryl chloride vibration.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Preferred for amidine salts to prevent rapid proton exchange)

¹H NMR (400 MHz, DMSO-d₆)
The spectrum is dominated by the ABC aromatic system and the exchangeable amidine

protons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Coupling (J
Hz)

9.20 – 9.50 Broad Singlet 3H/4H
Amidine (

)

Exchangeable

with D₂O.

7.55 Doublet (d) 1H
Ar-H3 (Ortho to

Cl) Hz

7.48 Singlet (d) 1H
Ar-H6 (Ortho to

Amidine) Hz (meta)

7.35
Doublet of

Doublets (dd)
1H

Ar-H4 (Meta to

Cl) Hz

2.36 Singlet (s) 3H Ar-CH₃ (Methyl) -

Structural Logic:

H3 (7.55 ppm): Deshielded by the adjacent Chlorine atom.

H6 (7.48 ppm): Deshielded by the electron-withdrawing Amidine group (anisotropic effect),

appearing as a narrow doublet or singlet due to weak meta-coupling.

Methyl Group: Typical benzylic methyl shift (~2.3–2.4 ppm).

¹³C NMR (100 MHz, DMSO-d₆)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ ppm) Assignment

164.5 C=N (Amidine Carbon)

138.2 C-5 (Ipso to Methyl)

133.5 C-1 (Ipso to Amidine)

131.0 C-3 (CH, Ortho to Cl)

130.5 C-2 (Ipso to Chlorine)

129.8 C-4 (CH)

128.5 C-6 (CH)

20.5 CH₃ (Methyl Carbon)

Part 3: Experimental Protocols
To ensure data integrity, the following protocols for sample preparation and acquisition are

recommended.

Protocol 1: Sample Preparation for NMR
The amidine group contains exchangeable protons. Using CDCl₃ often leads to broad,

undefined peaks due to poor solubility of the salt form and rapid exchange.

Solvent Choice: Use DMSO-d₆ (99.9% D) for the HCl salt form.

Concentration: Dissolve 10–15 mg of the compound in 0.6 mL of solvent.

Reference: Use residual DMSO peak (2.50 ppm for ¹H, 39.5 ppm for ¹³C) as the internal

standard. TMS is optional.

D₂O Shake (Validation): After acquiring the standard ¹H spectrum, add 1 drop of D₂O and

shake.

Result: The broad peaks at 9.2–9.5 ppm (Amidine NH) should disappear, confirming the

assignment.
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Protocol 2: LC-MS Method for Purity Check
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and ESI+ MS.

Note: Amidines are highly basic. Ensure the mobile phase is acidic to keep the molecule

protonated and improve peak shape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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5-methylbenzenecarboximidamide]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-of-2-chloro-5-methylbenzenecarboximidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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